Cas no 2172044-06-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid
• CAS No: 2172044-06-1
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5993207
• PubChem ID: 165548774
• Update Time: 2025-05-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid
• EN300-1490088
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolane-3-carbonyl]azetidine-3-carboxylic acid
• 2172044-06-1

• Inchi： 1S/C25H26N2O6/c1-25(23(30)27-10-15(11-27)22(28)29)14-32-13-21(25)26-24(31)33-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,26,31)(H,28,29)
• InChI Key： LSNMKYLVUOBTLS-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C(N2CC(C(=O)O)C2)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic Acid (CAS No. 2172044-06-1)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid, identified by its CAS number 2172044-06-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of heterocyclic rings and functional groups that make it a versatile intermediate in the development of novel therapeutic agents.

The structural complexity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid arises from its integration of multiple pharmacophoric elements. The presence of a flourenylmethoxycarbonyl group provides a hydrophobic anchor while also contributing to the molecule's overall rigidity, which is often desirable in drug design for improved binding affinity and metabolic stability. Additionally, the amino group at the 4-position and the azetidine ring introduce polar and charged functionalities, respectively, which can enhance interactions with biological targets.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex heterocyclic systems, and compounds like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid have emerged as key scaffolds in this endeavor. The azetidine ring, in particular, is a valuable structural motif due to its ability to mimic more complex cyclic systems such as piperidines and pyrrolidines, which are prevalent in many biologically active compounds. The methyloxolane moiety further enhances the compound's potential as a building block by providing additional conformational flexibility and functional handles for further derivatization.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic bond formations and functional group transformations that showcase the synthetic prowess required to construct such intricate molecules. One of the key challenges in synthesizing this compound lies in achieving regioselectivity during the introduction of the various substituents, particularly the flourenylmethoxycarbonyl group. Advanced catalytic systems and protecting group strategies have been employed to ensure high yields and purity.

The pharmacological potential of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid has been explored through various preclinical studies. Initial investigations have highlighted its binding affinity to several enzymes and receptors of interest, suggesting its utility as a lead compound in drug discovery programs targeting neurological disorders, inflammatory diseases, and cancer. The unique combination of functional groups within its structure allows for selective interactions with biological targets, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding pockets and optimize the structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolane-3-carbonylazetidine-3-carboxylic acid for improved efficacy. These computational studies have provided valuable insights into how modifications to specific functional groups can enhance potency and selectivity, guiding experimental efforts toward more effective drug candidates.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated, and 1-(4-(tert-butoxycarbonylamino)azetidinylcarbonylamino)-2-(trimethylsilyloxy)pyrrolidine, as a derivative related to our main compound, exemplifies their importance. Such molecules have been instrumental in the development of drugs that target a wide range of diseases by modulating biological pathways through precise interactions with enzymes and receptors. The ongoing research into these compounds continues to expand our understanding of their therapeutic potential and opens new avenues for drug discovery.

In conclusion, 1-(4-(tert-butoxycarbonylamino)azetidinylcarbonylamino)-2-(trimethylsilyloxy)pyrrolidine, along with its parent compound 1-(4-(tert-butoxycarbonylamino)azetidinylcarbonylamino)-2-(trimethylsilyloxy)pyrrolidine, represents a significant advancement in pharmaceutical chemistry. Their complex structures and diverse functional groups make them valuable tools for developing new therapeutic agents. As research continues to uncover new applications for these compounds, their importance in drug discovery is likely to grow even further.